Benzyl 2-(6-methoxy-2-methylpyridin-3-yl)pyrrolidine-1-carboxylate

Specification

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: benzyl 2-(6-methoxy-2-methylpyridin-3-yl)pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C19H22N2O3/c1-14-16(10-11-18(20-14)23-2)17-9-6-12-21(17)19(22)24-13-15-7-4-3-5-8-15/h3-5,7-8,10-11,17H,6,9,12-13H2,1-2H3
• Standard InChI Key: UEEXOPDIOXEJBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)OC)C2CCCN2C(=O)OCC3=CC=CC=C3

Introduction

Benzyl 2-(6-methoxy-2-methylpyridin-3-yl)pyrrolidine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential biological activity. This compound belongs to a class of pyrrolidine derivatives, which are known for their diverse pharmacological properties, particularly in targeting neurological and metabolic disorders.

Synthesis Methods

The synthesis of Benzyl 2-(6-methoxy-2-methylpyridin-3-yl)pyrrolidine-1-carboxylate involves careful control of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity. Various methodologies are outlined in patent literature and scientific publications, often employing techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry for structural confirmation.

Synthesis Steps:

• Starting Materials: Typically involve pyridine and pyrrolidine derivatives.

• Reaction Conditions: Careful selection of solvents and catalysts to facilitate specific transformations.

• Purification Techniques: Use of chromatography to isolate the final product.

Potential Applications

Benzyl 2-(6-methoxy-2-methylpyridin-3-yl)pyrrolidine-1-carboxylate is hypothesized to exhibit unique pharmacological properties due to its structural features, which could make it a valuable pharmacophore in drug design. Its potential applications are primarily in the development of therapeutics targeting neurological or metabolic disorders.

Potential Therapeutic Targets:

• Neurological Disorders: Compounds with similar structures have shown activity in neurological pathways.

• Metabolic Disorders: The pyridine and pyrrolidine moieties may interact with metabolic enzymes.

SAR Considerations:

• Substituent Effects: Methoxy and methyl groups can enhance or reduce activity based on their position and electronic effects.

• Ring Modifications: Alterations in the pyridine or pyrrolidine rings can change the compound's pharmacological profile.

Data Tables

Given the limited availability of specific data on Benzyl 2-(6-methoxy-2-methylpyridin-3-yl)pyrrolidine-1-carboxylate, the following table summarizes general properties and potential applications of similar compounds:

Property/Application	Description
Molecular Weight	Approximately 288.35 g/mol
Chemical Structure	Includes pyrrolidine and pyridine rings
Synthesis Methods	Various, involving controlled reaction conditions
Potential Applications	Neurological and metabolic disorders
Structure-Activity Relationship	Modifications in pyridine or pyrrolidine rings can alter activity